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Compound of Interest

Compound Name:
3-(Bromomethyl)-5-methylpyridine

hydrobromide

Cat. No.: B577808 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This document provides essential, immediate safety and logistical information for

the proper disposal of 3-(Bromomethyl)-5-methylpyridine hydrobromide, a compound that

requires careful management due to its hazardous properties.

Key Hazards: This substance is categorized as harmful if swallowed, in contact with skin, or if

inhaled.[1] It causes severe skin burns and eye damage and may cause respiratory irritation.[1]

Therefore, strict adherence to safety protocols during handling and disposal is crucial.

Personal Protective Equipment (PPE) and Handling
Before beginning any disposal procedure, ensure the following personal protective equipment

is worn:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[1]

Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[1]

Body Protection: Wear appropriate protective clothing to prevent skin contact.[1]

Respiratory Protection: Use a respirator if ventilation is inadequate or if dust is generated.[1]
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All handling of 3-(Bromomethyl)-5-methylpyridine hydrobromide should be conducted in a

well-ventilated area, preferably under a chemical fume hood.[1] Ensure that eyewash stations

and safety showers are readily accessible.[1]

Quantitative Data Summary
Property Value

Molecular Formula C₇H₉Br₂N

Molecular Weight 266.96 g/mol

Flash Point 162 °C

Incompatible Materials Strong oxidizing agents, Strong acids[2]

Step-by-Step Disposal Protocol
The disposal of 3-(Bromomethyl)-5-methylpyridine hydrobromide must comply with all

federal, state, and local regulations.[3] Chemical waste generators are responsible for

determining if a discarded chemical is classified as hazardous waste and ensuring complete

and accurate classification.[1][4]

1. Waste Collection and Storage:

Collect waste 3-(Bromomethyl)-5-methylpyridine hydrobromide in a suitable, closed, and
clearly labeled container.
Store the waste container in a dry, cool, and well-ventilated place, away from incompatible
materials such as strong oxidizing agents.[1][2] The storage area should be designated for
corrosive materials.[1]

2. Disposal Methodologies:

Licensed Disposal Company: The primary and recommended method of disposal is to offer
the surplus and non-recyclable material to a licensed disposal company.
Incineration: An alternative method involves dissolving or mixing the material with a
combustible solvent and burning it in a chemical incinerator equipped with an afterburner
and scrubber system.[3] This procedure should only be performed by qualified personnel.[3]

3. Spill and Leak Cleanup:
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In the event of a spill, evacuate personnel to a safe area.[1]
Wear full personal protective equipment, including respiratory protection.[1]
Sweep up the spilled solid material and shovel it into a suitable container for disposal, taking
care to avoid dust formation.[1]
Do not allow the product to enter drains, waterways, or the soil.[3]

4. Contaminated Packaging:

Dispose of the empty container as unused product.[3] Do not reuse the container for any
other purpose.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 3-
(Bromomethyl)-5-methylpyridine hydrobromide.
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Caption: Workflow for the safe disposal of 3-(Bromomethyl)-5-methylpyridine
hydrobromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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